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Compound of Interest

Compound Name: 1-Methyluric Acid-d3

Cat. No.: B562926 Get Quote

Introduction

1-Methyluric Acid-d3 is the deuterated form of 1-Methyluric acid, a metabolite of caffeine and

theophylline.[1][2] The incorporation of three deuterium atoms on the methyl group results in a

molecular weight of 185.16 g/mol .[1][3] This stable isotope-labeled compound is an essential

tool in various research applications, primarily serving as an internal standard for quantitative

analysis by mass spectrometry (MS) techniques such as GC-MS and LC-MS.[3] Its use allows

for precise quantification of its non-labeled counterpart in biological samples, which is crucial

for metabolic research and pharmacokinetic studies.

Physicochemical Properties
A summary of the key physicochemical properties of 1-Methyluric Acid-d3 is provided below.

This information is critical for the accurate preparation of solutions and for the proper storage of

the compound.
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Property Value Reference(s)

CAS Number 1189480-64-5

Molecular Formula C₆H₃D₃N₄O₃

Molecular Weight 185.16 g/mol

Appearance White to Brownish Yellow Solid

Purity
>95% (as determined by

HPLC)

Storage Conditions
2-8°C, protect from light and

moisture

Solubility Data
The solubility of 1-Methyluric Acid-d3 is a critical factor in selecting the appropriate solvent for

stock solution preparation. The compound exhibits limited solubility in common organic

solvents but can be dissolved in water with assistance.

Solvent Concentration Comments Reference(s)

Water 1 mg/mL (5.40 mM)
Requires sonication

and heating to 60°C

DMSO < 1 mg/mL
Insoluble or only

slightly soluble

Experimental Protocol: Preparation of a 1 mM Stock
Solution
This protocol provides a detailed procedure for preparing a 1 mM stock solution of 1-
Methyluric Acid-d3 in water.

Materials and Equipment
1-Methyluric Acid-d3 powder
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High-purity water (e.g., Milli-Q® or equivalent)

Analytical balance

Volumetric flask (appropriate size, e.g., 1 mL or 5 mL)

Pipettes

Beaker

Spatula

Ultrasonic bath

Heating block or water bath set to 60°C

Vortex mixer

Storage vials (amber glass or polypropylene)

Safety Precautions
1-Methyluric Acid-d3 is intended for research use only.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves.

Handle the powder in a well-ventilated area or a fume hood to avoid inhalation.

Consult the Safety Data Sheet (SDS) for detailed safety information.

Stock Solution Calculation
To prepare a stock solution of a specific concentration, use the following formula:

Mass (g) = Desired Concentration (mol/L) × Final Volume (L) × Molecular Weight ( g/mol )

Example Calculation for a 1 mM (0.001 mol/L) stock solution in 1 mL (0.001 L):
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Mass (g) = 0.001 mol/L × 0.001 L × 185.16 g/mol

Mass (g) = 0.00018516 g

Mass (mg) = 0.185 mg

Step-by-Step Procedure
Equilibration: Before opening, allow the vial of 1-Methyluric Acid-d3 to warm to room

temperature to prevent condensation.

Weighing: Carefully weigh the calculated amount of 1-Methyluric Acid-d3 powder using an

analytical balance. For small quantities, it may be more practical to weigh a larger mass

(e.g., 1 mg) and adjust the solvent volume accordingly (e.g., 5.40 mL for a 1 mM solution

from 1 mg).

Dissolution:

Transfer the weighed powder into an appropriate volumetric flask.

Add approximately half of the final required volume of high-purity water.

Vortex the flask briefly to suspend the powder.

Heating and Sonication:

Place the flask in an ultrasonic bath and sonicate for 10-15 minutes.

Transfer the flask to a heating block or water bath set to 60°C and heat for 10 minutes,

with intermittent vortexing, to aid dissolution.

Visually inspect the solution to ensure all solid has dissolved. Repeat the sonication and

heating steps if necessary.

Final Volume Adjustment:

Once the solid is completely dissolved, allow the solution to cool to room temperature.
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Carefully add high-purity water to the flask until the bottom of the meniscus reaches the

calibration mark.

Cap the flask and invert it several times to ensure the solution is homogeneous.

Storage:

Aliquot the stock solution into smaller, clearly labeled, light-protected vials to avoid

repeated freeze-thaw cycles.

Store the stock solution at 2-8°C for short-term use or at -20°C for long-term storage, as

recommended for temperature-sensitive materials.

Workflow for Stock Solution Preparation
The following diagram illustrates the key steps in the preparation of a 1-Methyluric Acid-d3
stock solution.
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Caption: Workflow for preparing 1-Methyluric Acid-d3 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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